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Compound of Interest

Compound Name: AL-438

Cat. No.: B10763600 Get Quote

A Note on Compound Identification: The designation "AL-438" in scientific literature can refer to

two distinct investigational compounds. To ensure comprehensive coverage for researchers,

this document provides detailed application notes and protocols for both:

AL-438 (Selective Glucocorticoid Receptor Modulator): A non-steroidal, anti-inflammatory

agent that selectively modulates the glucocorticoid receptor (GR).

TAK-438 (Vonoprazan): A potassium-competitive acid blocker (P-CAB) for the treatment of

acid-related gastrointestinal disorders.

Please select the section relevant to your compound of interest.

Section 1: AL-438 (Selective Glucocorticoid
Receptor Modulator)
Application Notes
AL-438 is a non-steroidal, selective glucocorticoid receptor modulator (SGRM) designed to

replicate the anti-inflammatory benefits of traditional glucocorticoids while minimizing

associated adverse effects.[1][2] In preclinical studies, AL-438 has demonstrated potent anti-

inflammatory properties.[2] A key area of investigation for AL-438 and other SGRMs is the

dissociation of the transrepressive (anti-inflammatory) and transactivating (metabolic and other

side effects) activities of the glucocorticoid receptor.[3][4]
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Preclinical research suggests that AL-438 retains full anti-inflammatory efficacy with a reduced

impact on bone growth and development compared to classic glucocorticoids like prednisolone

and dexamethasone.[1] Specifically, in vitro and ex vivo studies have shown that while

dexamethasone and prednisolone inhibit chondrocyte proliferation and bone growth, AL-438
does not exhibit these inhibitory effects.[1] In rat models of both acute and chronic

inflammation, AL-438 was effective, though less potent than prednisolone.[2] Notably, unlike

prednisolone, AL-438 did not induce hyperglycemia in fasted rats or inhibit bone formation.[2]

These characteristics make AL-438 a compound of interest for treating inflammatory

conditions, particularly in pediatric populations where the side effects of conventional

glucocorticoids on growth are a significant concern.[1]

Experimental Protocols
While specific in-vivo administration protocols for AL-438 are not extensively detailed in

publicly available literature, the following are generalized protocols for the administration of

non-steroidal SGRMs to rodents, which can be adapted for AL-438. Researchers should

perform dose-ranging studies to determine the optimal dose for their specific model and

experimental endpoint.

1. Oral Gavage Administration in Rats

This protocol is suitable for the systemic delivery of AL-438 when formulated as a solution or

suspension.

Materials:

AL-438 compound

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Rat gavage needles (16-18 gauge, flexible or curved with a rounded tip)[5]

Syringes (appropriate volume for dosing)

Animal scale

Procedure:
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Preparation: Prepare the dosing solution of AL-438 in the chosen vehicle to the desired

concentration. Ensure the solution is homogenous, especially if it is a suspension.

Animal Handling: Weigh the rat to calculate the precise dosing volume.[6] The maximum

recommended volume for oral gavage in rats is 10-20 ml/kg.[6]

Restraint: Gently restrain the rat to immobilize its head and align the esophagus and

stomach.[7]

Gavage Needle Insertion: Measure the gavage needle from the tip of the rat's nose to the

last rib to estimate the distance to the stomach and mark the tube.[1] Gently insert the

gavage needle into the diastema (gap between incisors and molars) and advance it along

the upper palate into the esophagus.[5] The tube should pass smoothly with no resistance.

[7]

Administration: Once the needle is correctly positioned, administer the AL-438 solution

slowly and steadily.[6]

Post-Administration Monitoring: After administration, gently remove the needle and return

the animal to its cage. Monitor the animal for at least 15 minutes for any signs of distress,

such as labored breathing or choking.[6]

2. Subcutaneous Injection in Mice

This protocol is an alternative for systemic delivery, particularly for compounds with poor oral

bioavailability.

Materials:

AL-438 compound

Sterile vehicle (e.g., saline, PBS)

Sterile syringes (e.g., 1 ml)

Sterile needles (25-27 gauge)[8]

Animal scale
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Procedure:

Preparation: Prepare a sterile solution of AL-438 in the appropriate vehicle.

Animal Handling: Weigh the mouse to calculate the correct injection volume. The

maximum volume per site for subcutaneous injection in mice is typically 5 ml/kg.[8]

Injection Site: The preferred site for subcutaneous injection is the loose skin over the

shoulders (scruff) or the flank.[9][10]

Injection: Tent the skin at the chosen site with your thumb and forefinger.[11] Insert the

needle, bevel up, into the base of the skin tent.[10] Aspirate briefly to ensure the needle is

not in a blood vessel.[10]

Administration: Inject the solution slowly to form a small bleb under the skin.[12]

Post-Injection Care: Withdraw the needle and gently massage the area to help disperse

the solution. Return the mouse to its cage and monitor for any adverse reactions at the

injection site.

Quantitative Data
The following table presents example dosage information for a non-steroidal SGRM, Org

214007-0, in a mouse model of collagen-induced arthritis, which can serve as a reference for

designing studies with AL-438.[13]
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Compound Animal Model
Administration
Route

Dosage
Observed
Effect

Org 214007-0

Mouse

(Collagen-

Induced Arthritis)

Oral (p.o.), once

daily for 28 days
0.17 mg/kg/day

Equi-efficacious

in suppressing

arthritis as 0.5

mg/kg/day

prednisolone

Org 214007-0

Mouse

(Collagen-

Induced Arthritis)

Oral (p.o.), once

daily for 28 days
1.5 mg/kg/day

Equi-efficacious

in suppressing

arthritis as 10

mg/kg/day

prednisolone
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Start: Animal Acclimatization
(e.g., 1 week)

Randomization into Treatment Groups
(Vehicle, AL-438, Positive Control)

Induction of Inflammation
(e.g., Collagen-Induced Arthritis)

Daily Dosing
(e.g., Oral Gavage for 28 days)

Clinical Scoring & Body Weight
(e.g., 3 times/week)

Terminal Endpoint
(Day 28)

Sample Collection
(Blood, Tissues)

Analysis
(e.g., Histology, Biomarkers, Gene Expression)
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Parietal Cell

H+

H+/K+-ATPase
(Proton Pump)
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K+

Blocked

Vonoprazan (TAK-438)
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to K+ Site

K+

Enters Cell

 

Start: Animal Fasting
(Overnight)

Compound Administration
(Oral or IV)

Serial Blood Sampling
(e.g., 0-72 hours)

Plasma Separation
(Centrifugation)

LC-MS/MS Analysis
of Plasma Samples

Pharmacokinetic Analysis
(Cmax, Tmax, AUC, t1/2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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